Cas no 658081-53-9 (Cycloheptanone, 3-(4-methoxyphenyl)-, (3S)-)

• Product Name: Cycloheptanone, 3-(4-methoxyphenyl)-, (3S)-
• CAS No: 658081-53-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1703030
• Update Time: 2024-09-02

Cycloheptanone, 3-(4-methoxyphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 3-(4-methoxyphenyl)-, (3S)-

• Inchi： 1S/C14H18O2/c1-16-14-8-6-11(7-9-14)12-4-2-3-5-13(15)10-12/h6-9,12H,2-5,10H2,1H3/t12-/m0/s1
• InChI Key： IQFLTDZYVXPUCE-LBPRGKRZSA-N
• SMILES： C1(=O)CCCC[C@H](C2=CC=C(OC)C=C2)C1

Computed Properties

• Exact Mass: 218.13074

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 351.8±42.0 °C(Predicted)
• PSA: 26.3